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An In-depth Technical Guide to the Biological Significance of Methyl Heptadecyl Ketone (2-
Nonadecanone)

Executive Summary: Methyl heptadecyl ketone, scientifically known as 2-nonadecanone, is a
long-chain aliphatic methyl ketone found across diverse biological systems, including plants,
insects, and microorganisms.[1][2] Its biological significance is multifaceted, primarily
recognized for its crucial role in plant defense against herbivores.[3][4] Beyond its protective
functions in plants, 2-nonadecanone and related methyl ketones serve as semiochemicals in
insect communication, have been identified as potential disease biomarkers, and are being
explored for their pharmacological properties and applications in biofuel production.[1][5][6]
This technical guide provides a comprehensive overview of the biosynthesis, biological
activities, and analytical methodologies related to 2-nonadecanone, aimed at researchers,
scientists, and professionals in drug development and biotechnology.

Introduction
Chemical Identity and Properties

2-Nonadecanone (C19H380) is a saturated methyl ketone with a molecular weight of 282.50
g/mol .[7][8] It consists of a 19-carbon chain with a carbonyl group at the second carbon
position.[9] It is also commonly referred to as methyl heptadecyl ketone.[8][10] Due to its long
hydrocarbon tail, it is a hydrophobic compound with limited solubility in water.[6][11]

Natural Occurrence
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Methyl heptadecyl ketone is not a laboratory artifact but a naturally occurring compound. It has
been identified in a variety of organisms:

e Plants: It is famously produced by the wild tomato species Solanum habrochaites as a key
component of its defense mechanism.[3][5][12] Other plants, such as those in the Ruta
genus (rue), are also known producers of methyl ketones.[2]

 Insects and Microorganisms: Aliphatic methyl ketones are commonly found in insects, where
they can act as pheromones, and are also produced by various microorganisms.[2][5][12]

o Foods: As products of lipid oxidation, methyl ketones are found in dairy products and
contribute to the flavor profile of cheeses.[12][13]

Core Biological Functions and Significance
Plant Defense and Insecticidal Activity

The most well-documented biological role of 2-nonadecanone and related methyl ketones is in
plant defense. Wild tomato plants produce and store these compounds in glandular trichomes
on their leaves, creating a potent chemical shield against insect herbivores.[3][5]

The mechanism of action is primarily as a repellent and insecticide with fumigant properties.[4]
[14] Studies on various insects, including the red imported fire ant (Solenopsis invicta), have
demonstrated the lethal efficacy of methyl ketones.[4][15] This natural insecticidal property has
led to the registration of a related compound, 2-undecanone, as a commercial biopesticide,
highlighting the potential of this chemical class in agriculture as an alternative to synthetic
pesticides.[4][14]

Semiochemical Activity

In the broader context of chemical ecology, methyl ketones function as semiochemicals,
mediating interactions between organisms.[1] They are involved in insect communication,
where they can act as pheromones.[5][12] While the specific pheromonal activity of 2-
nonadecanone is less characterized than shorter-chain ketones, the class of compounds is
integral to signaling in various insect species.[16]

Potential as a Disease Biomarker
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Recent research in volatilomics has identified 2-heptadecanone as a potential volatile organic
compound (VOC) biomarker associated with gastric cancer cell metabolism.[1] Its presence in
the volatilomic footprint of cancer cells suggests it could be a non-invasive indicator for
diagnostic applications, although further research is required to validate this role.[1]

Investigated Pharmacological Activities

Preliminary studies have explored the potential of 2-nonadecanone as an anti-inflammatory
and antidepressant agent.[9] The proposed anti-inflammatory mechanism involves the
inhibition of pro-inflammatory cytokine production.[9] The antidepressant effects are
hypothesized to be related to the modulation of neurotransmitter levels.[9] These areas remain
under active investigation to determine the precise molecular targets and pathways.

Biosynthetic Pathways

Methyl heptadecyl ketone is synthesized via distinct pathways in plants and microorganisms,
typically originating from fatty acid metabolism.

Plant Biosynthesis: The MKS Pathway

In the wild tomato Solanum habrochaites, methyl ketone biosynthesis is a well-defined two-step
enzymatic pathway that diverts intermediates from fatty acid synthesis in the plastids.[3]

o Hydrolysis: The enzyme Methylketone Synthase 2 (MKS2), a specialized thioesterase,
hydrolyzes [3-ketoacyl-acyl carrier proteins (B-ketoacyl-ACPSs) to release free B-ketoacids.[3]
[12]

o Decarboxylation: The enzyme Methylketone Synthase 1 (MKS1), a decarboxylase, acts on
the free B-ketoacid, removing the carboxyl group to yield the final methyl ketone, which is
one carbon shorter than its precursor.[3][12]

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.evitachem.com/product/evt-315690
https://www.evitachem.com/product/evt-315690
https://www.benchchem.com/product/b165413?utm_src=pdf-body
https://www.benchchem.com/product/b165413
https://www.benchchem.com/product/b165413
https://www.benchchem.com/product/b165413
https://www.benchchem.com/pdf/The_Core_of_Plant_Defense_A_Technical_Guide_to_Methyl_Ketone_Biosynthesis.pdf
https://www.benchchem.com/pdf/The_Core_of_Plant_Defense_A_Technical_Guide_to_Methyl_Ketone_Biosynthesis.pdf
https://patents.google.com/patent/EP2771381B1/en
https://www.benchchem.com/pdf/The_Core_of_Plant_Defense_A_Technical_Guide_to_Methyl_Ketone_Biosynthesis.pdf
https://patents.google.com/patent/EP2771381B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

ShMKS2
(Thioesterase)

Fatty(ﬁ]c;il aSS):ir;t)hesm provides precursor »| g-Ketoacyl-ACP hydrolyzes

Y

B-Ketoacid

decarboxylates

Methyl Heptadecyl Ketone

ShMKS1
(Decarboxylase)

Click to download full resolution via product page

Core methyl ketone biosynthetic pathway in Solanum habrochaites.

Engineered Microbial Biosynthesis
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Escherichia coli has been metabolically engineered to produce methyl ketones by modifying its
fatty acid 3-oxidation pathway.[5] This strategy involves increasing the intracellular pool of (3-
ketoacyl-CoA intermediates.

o Pathway Engineering: Key genetic modifications include the overexpression of an acyl-CoA
oxidase and the native thioesterase FadM, coupled with the deletion of genes like fadA to
prevent the complete degradation of the fatty acid chain.[5]

o Thioesterase Activity: The overexpressed FadM thioesterase hydrolyzes the accumulated -
ketoacyl-CoA to a free 3-ketoacid.[5]

o Decarboxylation: The resulting B-ketoacid is unstable and often undergoes spontaneous
decarboxylation to form the final methyl ketone product.[5]
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Engineered microbial pathway for methyl ketone synthesis.

Quantitative Data Summary
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Quantitative analysis is crucial for evaluating the biological activity and production efficiency of

methyl ketones. The following tables summarize key data from relevant studies.

Table 1: Fumigant Activity of Aliphatic Methyl Ketones against Red Imported Fire Ant

(Solenopsis invicta) This table presents the median lethal concentration (LCso) values,

indicating the concentration of the compound in air required to kill 50% of the test population.

Data demonstrates that insecticidal potency varies with carbon chain length.

Compound Carbon Length LCso (pg/cm?)
2-Heptanone c7 4.27
2-Octanone C8 5.11
2-Nonanone C9 5.26
2-Undecanone C11 8.21

Data sourced from studies on

fumigant activity.[4][15]

Table 2: Microbial Production of Methyl Ketones in Engineered E. coli This table shows the

significant increase in methyl ketone production achieved through metabolic engineering and

optimization of culture conditions.

E. coli Strain | Condition

Key Genetic Modifications

Total Methyl Ketone Titer
(mglL)

Overexpression of shmksl &

Initial Strain ~6
shmks2
] ) Deletion of fermentation
Engineered Strain ~12
pathways (adhE, IdhA, etc.)
o ) ) Further optimization of oxygen
Optimized Engineered Strain ~500

availability
Data sourced from metabolic
engineering studies.[17]
© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/28967211/
https://www.researchgate.net/publication/320167220_Novel_use_of_aliphatic_n-methyl_ketones_as_a_fumigant_and_alternative_to_methyl_bromide_for_insect_control
https://pubmed.ncbi.nlm.nih.gov/22850984/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Key Experimental Protocols

Accurate analysis and quantification are essential for studying methyl heptadecyl ketone. The

following are summarized protocols for key experimental procedures.

Protocol: Quantification of Methyl Ketones from
Biological Samples via GC-MS

This protocol outlines a general workflow for the extraction and analysis of methyl ketones from

plant or microbial samples.

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1. Sample Collection
(e.g., Leaf Tissue, Bacterial Culture)

2. Homogenization
(in appropriate buffer)

3. Solvent Extraction
Add organic solvent (e.g., hexane)
containing an internal standard

4. Phase Separation
(Vortex and Centrifuge)

5. Collection of Organic Phase

6. GC-MS Analysis
(Inject organic extract)

7. Data Processing
(Quantify against standard curve)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b165413?utm_src=pdf-body-img
https://www.benchchem.com/product/b165413?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. Buy 2-Heptadecanone (EVT-315690) | 2922-51-2 [evitachem.com]
2. researchgate.net [researchgate.net]
3. benchchem.com [benchchem.com]

4. Novel use of aliphatic n-methyl ketones as a fumigant and alternative to methyl bromide
for insect control - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Engineering of Bacterial Methyl Ketone Synthesis for Biofuels - PMC
[pmc.ncbi.nlm.nih.gov]

6. Buy 2-Nonadecanone | 629-66-3 [smolecule.com]

7. scbt.com [scbt.com]

8. 2-Nonadecanone [webbook.nist.gov]

9. 2-Nonadecanone | 629-66-3 | Benchchem [benchchem.com]
10. parchem.com [parchem.com]

11. 2-nonadecanone, 629-66-3 [thegoodscentscompany.com]

12. EP2771381B1 - Bacterial production of methyl ketones - Google Patents
[patents.google.com]

13. The Formation of Methyl Ketones during Lipid Oxidation at Elevated Temperatures -
PMC [pmc.ncbi.nim.nih.gov]

14. researchgate.net [researchgate.net]
15. researchgate.net [researchgate.net]

16. Chemical communication in scarab beetles: reciprocal behavioral agonist-antagonist
activities of chiral pheromones - PubMed [pubmed.ncbi.nlm.nih.gov]

17. Synthesis of methyl ketones by metabolically engineered Escherichia coli - PubMed
[pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Biological significance of methyl heptadecyl ketone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b165413#biological-significance-of-methyl-heptadecyl-
ketone]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.evitachem.com/product/evt-315690
https://www.researchgate.net/publication/18217319_The_biology_of_methyl_ketones
https://www.benchchem.com/pdf/The_Core_of_Plant_Defense_A_Technical_Guide_to_Methyl_Ketone_Biosynthesis.pdf
https://pubmed.ncbi.nlm.nih.gov/28967211/
https://pubmed.ncbi.nlm.nih.gov/28967211/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3255637/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3255637/
https://www.smolecule.com/products/s600195
https://www.scbt.com/p/2-nonadecanone-629-66-3
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C19H38O/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(2)20/h3-18H2,1-2H3
https://www.benchchem.com/product/b165413
https://parchem.com/chemical-supplier-distributor/2-nonadecanone-043415
http://www.thegoodscentscompany.com/data/rw1573931.html
https://patents.google.com/patent/EP2771381B1/en
https://patents.google.com/patent/EP2771381B1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC7923043/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7923043/
https://www.researchgate.net/publication/271212460_The_Activity_of_Methyl_Ketones_as_Fumigants_for_Insect_Control
https://www.researchgate.net/publication/320167220_Novel_use_of_aliphatic_n-methyl_ketones_as_a_fumigant_and_alternative_to_methyl_bromide_for_insect_control
https://pubmed.ncbi.nlm.nih.gov/8901541/
https://pubmed.ncbi.nlm.nih.gov/8901541/
https://pubmed.ncbi.nlm.nih.gov/22850984/
https://pubmed.ncbi.nlm.nih.gov/22850984/
https://www.benchchem.com/product/b165413#biological-significance-of-methyl-heptadecyl-ketone
https://www.benchchem.com/product/b165413#biological-significance-of-methyl-heptadecyl-ketone
https://www.benchchem.com/product/b165413#biological-significance-of-methyl-heptadecyl-ketone
https://www.benchchem.com/product/b165413#biological-significance-of-methyl-heptadecyl-ketone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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